Cas no 139155-54-7 (Benzaldehyde, 3-(2-methylpropyl)-)

• Product Name: Benzaldehyde, 3-(2-methylpropyl)-
• CAS No: 139155-54-7
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 1262145
• PubChem ID: 22044176
• Update Time: 2025-04-20

Benzaldehyde, 3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(2-methylpropyl)-
• SCHEMBL4681720
• 139155-54-7
• 3-isobutylbenzaldehyde
• AKOS013202813
• PAKVVBUMZKSHFZ-UHFFFAOYSA-N

• Inchi： 1S/C11H14O/c1-9(2)6-10-4-3-5-11(7-10)8-12/h3-5,7-9H,6H2,1-2H3
• InChI Key： PAKVVBUMZKSHFZ-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)CC(C)C

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07